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Introduction: O-(mesitylsulfonyl)hydroxylamine, commonly abbreviated as MSH, is a highly

reactive and versatile electrophilic aminating agent pivotal in modern organic synthesis.

Structurally, it features a hydroxylamine moiety attached to a bulky mesitylenesulfonyl group.

This unique configuration renders the nitrogen atom highly electrophilic, making MSH an

efficient reagent for transferring an amino group (-NH₂) to a wide array of nucleophiles.[1][2] Its

utility is particularly pronounced in the synthesis of nitrogen-containing compounds, which are

fundamental scaffolds in pharmaceuticals, agrochemicals, and materials science.[1][2] MSH is

noted for its high reactivity and good solubility in common organic solvents.[3] However, it is

also known to be thermally unstable and potentially explosive, necessitating careful handling

and often in situ preparation.[1][3] This guide provides a detailed review of MSH, including its

synthesis, key reactions with comprehensive data, detailed experimental protocols, and

important safety considerations.

Synthesis of O-(mesitylsulfonyl)hydroxylamine
(MSH)
The most common laboratory synthesis of MSH involves a multi-step process starting from

mesitylene.[2] The general workflow includes sulfonylation of mesitylene, followed by reaction

with a hydroxylamine derivative. A widely used procedure involves the acidic hydrolysis of an

O-(mesitylsulfonyl)acetohydroxamate precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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